Cas no 72786-76-6 (3-QUINOLINECARBONITRILE, 2-AMINO-6,7-DIMETHOXY-)

• Product Name: 3-QUINOLINECARBONITRILE, 2-AMINO-6,7-DIMETHOXY-
• CAS No: 72786-76-6
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 3300678
• PubChem ID: 72943096
• Update Time: 2025-04-21

3-QUINOLINECARBONITRILE, 2-AMINO-6,7-DIMETHOXY- Chemical and Physical Properties

Names and Identifiers

• 3-QUINOLINECARBONITRILE, 2-AMINO-6,7-DIMETHOXY-
• 72786-76-6
• 2-Amino-6,7-dimethoxyquinoline-3-carbonitrile

• Inchi： 1S/C12H11N3O2/c1-16-10-4-7-3-8(6-13)12(14)15-9(7)5-11(10)17-2/h3-5H,1-2H3,(H2,14,15)
• InChI Key： ZYGJUSKWAIMFCI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(=CC(C#N)=C(N)N=2)C=1)OC

Computed Properties

• Exact Mass: 229.085126602Da
• Monoisotopic Mass: 229.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.2Ų